Cas no 1706458-67-4 (6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester)

• Product Name: 6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester
• CAS No: 1706458-67-4
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 5181350
• Update Time: 2025-06-10

6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester

• Inchi： 1S/C12H12F2O4/c1-2-17-12(16)7-5-18-9-4-6(11(13)14)3-8(15)10(7)9/h5-6,11H,2-4H2,1H3
• InChI Key： UFWHKBSHBWSULC-UHFFFAOYSA-N
• SMILES： O1C2CC(C(F)F)CC(=O)C=2C(C(OCC)=O)=C1

Additional information on 6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester

Comprehensive Overview of 6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester (CAS No. 1706458-67-4)

The compound 6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester (CAS No. 1706458-67-4) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a tetrahydro-benzofuran core, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for fluorinated compounds like 6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s ethyl ester moiety further improves its solubility, a critical factor in drug formulation. As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, this molecule’s efficient synthetic routes have garnered attention, particularly in optimizing catalytic processes and reducing waste.

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The structural versatility of 6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester also extends to agrochemical applications. Its heterocyclic framework is a common motif in pesticide development, particularly for designing environmentally friendly crop protection agents. With increasing regulatory scrutiny on traditional pesticides, this compound offers a promising alternative due to its potential for lower toxicity and higher specificity.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and purity assessment, which are crucial for regulatory compliance and industrial applications. Researchers often collaborate with contract research organizations (CROs) to accelerate the development of derivatives based on this scaffold.

In summary, 6-Difluoromethyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-3-carboxylic acid ethyl ester (CAS No. 1706458-67-4) represents a cutting-edge intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with rising demand for fluorine-containing compounds, position it as a key player in next-generation therapeutics and sustainable agrochemicals. For those seeking detailed synthetic protocols or commercial sources, reputable suppliers often provide technical datasheets and custom synthesis services tailored to research needs.